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Compound of Interest

Compound Name: 18:0-22:6 DG

Cat. No.: B3044074 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1-Stearoyl-2-docosahexaenoyl-sn-glycerol (18:0-
22:6 DG). Adherence to these procedures is vital for ensuring personal safety and proper

disposal. 18:0-22:6 DG is a diacylglycerol often supplied in a chloroform solvent, which

introduces specific hazards that must be addressed through appropriate personal protective

equipment (PPE) and handling protocols.

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazards associated with 18:0-22:6 DG, particularly when in a chloroform solution,

are outlined by its GHS Hazard Statements.[1] Understanding these is the first step in safe

handling.

Table 1: GHS Hazard Statements for 18:0-22:6 DG in Chloroform
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Hazard Code Description

H302 Harmful if swallowed.[1][2][3][4]

H315 Causes skin irritation.[1][2][3][4]

H319 Causes serious eye irritation.[1][2][3][4]

H331 Toxic if inhaled.[1][2][3][4]

H336 May cause drowsiness or dizziness.[1][2][3][4]

H351 Suspected of causing cancer.[1][2][4]

H361d
Suspected of damaging the unborn child.[1][2]

[4]

H372
Causes damage to organs through prolonged or

repeated exposure.[2][4]

H412
Harmful to aquatic life with long lasting effects.

[2]

Due to these hazards, stringent PPE is mandatory. The selection of gloves is particularly

critical, as chloroform rapidly penetrates standard nitrile gloves.[5][6]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment
Specifications and
Remarks

Hand Protection
Viton® or Polyvinyl Acetate

(PVA) gloves.[5][6]

Chloroform penetrates nitrile

gloves in under 2.5 minutes.[5]

[6] If using nitrile, double-

gloving with frequent changes

(every 15-20 minutes) is a less

ideal alternative. Always

inspect gloves before use.

Eye/Face Protection Chemical splash goggles.[5]

Must be worn at all times. For

tasks with a higher splash risk,

a face shield should be worn in

addition to goggles.[5][6]

Body Protection
A lab coat, long pants, and

closed-toe shoes.

A chemically resistant apron is

recommended for handling

larger quantities.

Respiratory Protection

Not typically required if all work

is conducted within a certified

chemical fume hood.[5]

If work must be performed

outside a fume hood, a risk

assessment is required, and a

respirator may be necessary.

Contact your institution's

Environmental Health & Safety

(EHS) department.

Operational Plan: Step-by-Step Handling Procedure
All handling of 18:0-22:6 DG in chloroform must be performed within a certified chemical fume

hood to minimize inhalation exposure.[5][7]

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary materials (pipettes, tubes, waste containers) and place them in the

fume hood.
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Don the appropriate PPE as specified in Table 2.

Handling:

Keep the container of 18:0-22:6 DG tightly sealed when not in use.[5]

When pipetting, use techniques that minimize aerosol generation.

Avoid direct contact with the solution. If contact occurs, follow the first aid procedures

outlined in Table 3.

Post-Handling:

Wipe down the work area within the fume hood with an appropriate solvent.

Properly seal all containers.

Remove PPE, starting with gloves, and wash hands thoroughly with soap and water.

Emergency and Disposal Plan
Table 3: Emergency Procedures
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Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[5]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[8]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8]

Spill

For small spills (<1 L) within a fume hood,

absorb with an inert material and place in a

sealed container for hazardous waste. For

larger spills or any spill outside a fume hood,

evacuate the area and contact your institution's

emergency response team.[7]

Disposal Plan:

Disposal of 18:0-22:6 DG in chloroform must be handled as hazardous waste.

Waste Collection: Collect all waste containing this substance, including contaminated

consumables like pipette tips and gloves, in a designated, sealed, and clearly labeled

hazardous waste container.[7]

Waste Stream: This waste must be segregated as halogenated organic waste.[9] Do not mix

with non-halogenated solvents.

Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste

management service.[10] Do not pour down the drain or dispose of in regular trash.[10][11]
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Visualized Workflow
The following diagram illustrates the standard workflow for safely handling 18:0-22:6 DG.

1. Preparation

2. Handling (in Fume Hood)

Emergency Response

3. Post-Handling & Disposal

Verify Fume Hood Operation

Gather Materials

Don Appropriate PPE

Handle 18:0-22:6 DG

Spill?Clean Work Area

Work Complete No

Follow Spill Protocol

Yes

Restart

Dispose of Waste in
Halogenated Waste Container

Doff PPE & Wash Hands
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Click to download full resolution via product page

Caption: Workflow for handling 18:0-22:6 DG, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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